2-[4-(4-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[4-(4-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C20H24ClN3O/c1-2-16-5-3-4-6-19(16)22-20(25)15-23-11-13-24(14-12-23)18-9-7-17(21)8-10-18/h3-10H,2,11-15H2,1H3,(H,22,25)
• InChI Key: YCMPBLTVYLZOLX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H24ClN3O
• Molecular Weight: 357.9 g/mol

Description

2-[4-(4-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide is a chemical compound that features a piperazine ring substituted with a 4-chlorophenyl group and an acetamide group attached to a 2-ethylphenyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(4-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide typically involves the following steps:

Formation of the Piperazine Intermediate: The piperazine ring is first synthesized by reacting 4-chlorophenylamine with ethylene diamine under controlled conditions.

Acylation Reaction: The piperazine intermediate is then acylated with 2-ethylphenylacetyl chloride in the presence of a base such as triethylamine to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

2-[4-(4-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium azide in the presence of a suitable solvent.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

2-[4-(4-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide has several scientific research applications:

Medicinal Chemistry: It is used as a precursor in the synthesis of various pharmacologically active compounds.

Biology: The compound is studied for its potential effects on biological systems, including its interaction with receptors and enzymes.

Industry: It is used in the development of new materials and as a reagent in chemical synthesis.

Mechanism of Action

The mechanism of action of 2-[4-(4-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

Cetirizine: A related compound with similar structural features but different pharmacological properties.

Hydroxyzine: Another compound with a piperazine ring, used as an antihistamine.

Buspirone: A piperazine derivative used as an anxiolytic agent.

Uniqueness

2-[4-(4-chlorophenyl)piperazin-1-yl]-N-(2-ethylphenyl)acetamide is unique due to its specific substitution pattern, which imparts distinct chemical and pharmacological properties compared to other piperazine derivatives.